Cas no 2665663-26-1 (2-(3,3-Difluoroazetidin-1-yl)acetonitrile)

• Product Name: 2-(3,3-Difluoroazetidin-1-yl)acetonitrile
• CAS No: 2665663-26-1
• MF: C₅H₆F₂N₂
• MW: 132.111347675323
• MDL: MFCD32690793
• CID: 5305951
• PubChem ID: 154562156
• Update Time: 2025-06-13

2-(3,3-Difluoroazetidin-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3,3-Difluoro-1-azetidineacetonitrile
• 2-(3,3-difluoroazetidin-1-yl)acetonitrile
• MFCD32690793
• D79687
• PS-20930
• 2665663-26-1
• 2-(3,3-Difluoroazetidin-1-yl)acetonitrile

• MDL： MFCD32690793
• Inchi： 1S/C5H6F2N2/c6-5(7)3-9(4-5)2-1-8/h2-4H2
• InChI Key： DEELHRBCNRVHOR-UHFFFAOYSA-N
• SMILES： FC1(CN(CC#N)C1)F

Computed Properties

• Exact Mass: 132.04990452g/mol
• Monoisotopic Mass: 132.04990452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 166.7±40.0 °C(Predicted)
• pka: 0.77±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 2-(3,3-Difluoroazetidin-1-yl)acetonitrile

Introduction to 2-(3,3-Difluoroazetidin-1-yl)acetonitrile (CAS No: 2665663-26-1)

2-(3,3-Difluoroazetidin-1-yl)acetonitrile, identified by the chemical abstracts service number 2665663-26-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of fluorinated heterocycles, a subset of molecules that have been extensively studied due to their unique structural and electronic properties. The presence of both a nitrile group and a fluorinated azetidine ring makes this molecule a promising candidate for further exploration in drug discovery and synthetic chemistry.

The structural motif of 2-(3,3-Difluoroazetidin-1-yl)acetonitrile is particularly intriguing due to the combination of the azetidine ring and the nitrile functionality. The azetidine ring, a five-membered saturated heterocycle containing two nitrogen atoms, is known for its ability to mimic certain biological scaffolds, making it a valuable building block in medicinal chemistry. The introduction of fluorine atoms at the 3,3-position of the azetidine ring further enhances its potential by introducing electron-withdrawing effects and steric hindrance, which can modulate the reactivity and binding affinity of the molecule.

The nitrile group, on the other hand, is a well-established pharmacophore that has been incorporated into numerous active pharmaceutical ingredients (APIs). Its ability to act as a hydrogen bond acceptor and its polar nature contribute to the solubility and bioavailability of drug candidates. The combination of these two functional groups in 2-(3,3-Difluoroazetidin-1-yl)acetonitrile suggests that it may exhibit a range of biological activities that could be exploited for therapeutic purposes.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The fluorine atom's small size and high electronegativity allow it to interact favorably with biological targets, often leading to more potent and selective drug molecules. The compound 2-(3,3-Difluoroazetidin-1-yl)acetonitrile exemplifies this trend by incorporating multiple fluorine atoms into its structure.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmacophores. The azetidine ring can serve as a scaffold for further functionalization, allowing chemists to explore various derivatives with tailored properties. For instance, introducing additional substituents at different positions on the azetidine ring or modifying the nitrile group could lead to novel compounds with enhanced biological activity or improved pharmacokinetic profiles.

Recent studies have highlighted the importance of fluorinated azetidines in medicinal chemistry. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and infectious diseases. The unique electronic properties of fluorine atoms can influence the conformational flexibility and electronic distribution within the molecule, which are critical factors in determining its biological activity. For example, fluoroazetidines have been found to exhibit inhibitory effects on certain enzymes and receptors by mimicking natural substrates or by inducing conformational changes that disrupt normal biological processes.

The synthesis of 2-(3,3-Difluoroazetidin-1-yl)acetonitrile presents an interesting challenge due to the need for precise control over regioselectivity and stereochemistry. Advanced synthetic methodologies are required to achieve high yields and purity levels. Techniques such as transition metal-catalyzed reactions, asymmetric synthesis, and protective group strategies play a crucial role in constructing this complex molecule efficiently. The development of novel synthetic routes not only facilitates access to this compound but also contributes to the broader toolkit available for medicinal chemists.

As research in fluorinated heterocycles continues to evolve, 2-(3,3-Difluoroazetidin-1-yl)acetonitrile is likely to play an important role in future drug discovery efforts. Its unique structural features offer opportunities for designing molecules with novel mechanisms of action and improved therapeutic profiles. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into clinical applications.

The potential applications of this compound extend beyond traditional small-molecule drug discovery. It could also serve as a key intermediate in the production of biologics or other therapeutic agents. The versatility of fluorinated azetidines makes them valuable tools for developing next-generation therapeutics that address unmet medical needs.

In conclusion,2-(3,3-Difluoroazetidin-1-yl)acetonitrile (CAS No: 2665663-26-1) represents an exciting opportunity for researchers in pharmaceutical chemistry. Its unique structure combines several pharmacophores that are known to enhance biological activity and pharmacokinetic properties. By leveraging advanced synthetic techniques and exploring its derivatives,2-(3,3-Difluoroazetidin-1-yl)acetonitrile has the potential to contribute significantly to future advancements in medicine.